2-Amino-4-methyl-1,3-thiazole-5-carbaldehyde

• IUPAC Name: 2-amino-4-methyl-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C5H6N2OS/c1-3-4(2-8)9-5(6)7-3/h2H,1H3,(H2,6,7)
• InChI Key: XHOMXSLMACCEEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C=O
• Molecular Formula: C5H6N2OS
• DSSTOX Substance ID: DTXSID30520362
• Molecular Weight: 142.18 g/mol
• CAS No.: 89021-10-3

Description

2-Amino-4-methyl-1,3-thiazole-5-carbaldehyde is a thiazole derivative. Thiazole is an important heterocycle in the world of chemistry, consisting of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Synthesis Analysis

A novel thiazole derivative 2-[(4-chlorobenzyl) amino]-4-methyl-1,3-thiazole-5-carboxylic acid (BAC) was produced when substituted ethyl 2-(benzylamino)-4-methyl-1,3-thiazole-5-carboxylate and potassium carbonate were added to a mixture of methanol and water. It undergoes Baylis–Hillman reaction with methyl acrylate catalyzed by DABCO (1,4-diazabicyclo [2.2.2]octane).

Molecular Structure Analysis

The molecular structure of this compound can be found in the NIST Chemistry WebBook.

Chemical Reactions Analysis

The thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. It undergoes Baylis–Hillman reaction with methyl acrylate catalyzed by DABCO (1,4-diazabicyclo [2.2.2]octane).

Physical And Chemical Properties Analysis

2-Thiazolecarboxaldehyde is a liquid with a refractive index of 1.574 (lit.), boiling point of 61-63 °C/15 mmHg (lit.), and density of 1.288 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis of Diazole Derivatives

One significant application involves the synthesis of 2-amino-substituted 1,3,4-oxadiazoles and 1,3,4-thiadiazoles via condensation followed by oxidative bond formation. This method is compatible with various aldehydes, offering a scalable approach to a wide range of diazole derivatives (Niu et al., 2015).

Preparation of N,N-Disubstituted 2-aminothiazoles

Research has also focused on preparing N,N-disubstituted 2-aminothiazoles. This involves converting 4-substituted N,N-dimethyl-, N-benzyl-N-methyl-, and N-methyl-N-phenyl-amines by Vilsmeier formylation into 2-amino-5-carbaldehydes, demonstrating the versatile utility of these compounds in chemical synthesis (Gillon et al., 1983).

Multi-Component Reactions for Heterocycles

A novel multi-component reaction has been developed for the synthesis of fully substituted 5-amino-4-carboxamidthiazoles. This process, utilizing elemental sulfur and base, provides rapid access to functionalized thiazoles, highlighting the aldehyde's role in facilitating heterocycle formation (Childers et al., 2013).

Development of 3-(2-Aminothiazol-5-yl)-3-Arylpropanoates

Another application involves the synthesis of unexpected compounds, 3-(2-aminothiazol-5-yl)-3-arylpropanoates, via a one-pot four-component procedure. This catalyst-free protocol underscores the chemical versatility of the aldehyde for generating compounds with potential medicinal chemistry applications (Li & Li, 2011).

Mechanism of Action

Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems.

Safety and Hazards

2-Thiazolecarboxaldehyde is harmful by inhalation, in contact with skin, and if swallowed. It is also a poison by ingestion and intraperitoneal routes.

Future Directions

The synthesized compounds showed moderate to significant antibacterial and antifungal potential. It is clear from the binding affinities that compounds having a hydroxyl group substituted on the benzene ring possess strong binding affinity as compared to other analogues.